{[1-(4-Bromophenyl)cyclopropyl]methyl}(methyl)amine

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• SMILES: CNCC1(CC1)C2=CC=C(C=C2)Br
• InChI: InChI=1S/C11H14BrN/c1-13-8-11(6-7-11)9-2-4-10(12)5-3-9/h2-5,13H,6-8H2,1H3
• InChIKey: AVXVNIGSWYFIES-UHFFFAOYSA-N

{[1-(4-Bromophenyl)cyclopropyl]methyl}(methyl)amine – A Tertiary Cyclopropylamine Building Block for CNS and Epigenetic Probe Discovery

{[1-(4-Bromophenyl)cyclopropyl]methyl}(methyl)amine (CAS 1249679-15-9) is a para-bromophenyl-substituted cyclopropylmethylamine belonging to the arylcyclopropylamine class. Unlike the more common primary amine congeners in this family, this compound is a tertiary amine (N-methylated) with a molecular formula of C₁₁H₁₄BrN and a molecular weight of 240.14 g/mol . The bromophenyl-cyclopropyl scaffold is a privileged chemotype in neuropharmacology and epigenetics, as cyclopropylamine derivatives are known to act as mechanism-based inhibitors of LSD1/KDM1A and monoamine oxidases A/B [1]. The N-methyl substituent introduces distinct steric, electronic, and physicochemical properties—higher basicity (predicted pKa 11.05) and elevated lipophilicity (SlogP 4.35) [2]—that fundamentally differentiate this compound from its primary amine analogs and influence both synthetic utility and biological recognition.

1

CNS probe building block – lipophilicity and basicity profile aligns with blood-brain barrier research; suited for SAR exploration around MAO-B and LSD1/KDM1A targets.

2

Tertiary amine scaffold – N-methylation differentiates protonation, hydrogen-bonding, and salt-form behavior from common primary amine cyclopropylamine probes.

3

Halogen-bonding compatible – para-bromine enables halogen-bond interactions in fragment-based discovery and protein-ligand studies, distinct from fluoro/chloro analogs.

• [1] Vianello, P. et al. (2014) 'Synthesis, biological activity and mechanistic insights of 1-substituted cyclopropylamine derivatives: a novel class of irreversible inhibitors of histone demethylase KDM1A', European Journal of Medicinal Chemistry, 86, pp. 352–363. View Source
• [2] MMsINC Database. Molecule MMs00272027. Physical Properties: SlogP: 4.3532. View Source

Why Primary Amine or Alternate Halogen Analogs Cannot Replace {[1-(4-Bromophenyl)cyclopropyl]methyl}(methyl)amine

Substituting {[1-(4-Bromophenyl)cyclopropyl]methyl}(methyl)amine with a primary amine analog such as [1-(4-bromophenyl)cyclopropyl]methanamine (CAS 771583-34-7) fundamentally alters the amine protonation state, hydrogen-bonding capacity, and nucleophilic character. The target compound's tertiary amine (pKa ~11.05) is ~2 log units more basic than the primary amine comparator (pKa ~9.09) , meaning it remains predominantly protonated at physiological pH while the primary amine exists in equilibrium with its neutral form—directly impacting membrane permeability, target engagement, and salt-form selection. Replacing bromine with fluorine yields a compound with a 0.7-unit lower pKa (10.36 vs. 11.05) and a substantially lower boiling point (232.7°C vs. 281.8°C) , altering both purification behavior and the halogen's capacity for halogen bonding in protein–ligand interactions. These differences are not incremental; they represent discrete chemical species with distinct reactivity profiles that cannot be interchanged without re-optimizing every downstream parameter.

Primary amine analog

Tertiary amine (pKa ~11) remains protonated at physiological pH.

Primary amine (pKa ~9) exists in neutral/protonated equilibrium, altering permeability and target engagement.

Protonation state mismatch may shift cellular assay outcomes and salt-form selection.

Fluorine/Chlorine replacement

Bromine provides higher polarizability and distinct halogen-bonding capacity.

Fluorine or chlorine analogs show weaker halogen-bond donor strength and altered boiling points, affecting purification and protein interaction studies.

Halogen identity influences intermolecular interactions and crystallization behavior; direct replacement may not preserve SAR.

Quantitative Differentiation Evidence for {[1-(4-Bromophenyl)cyclopropyl]methyl}(methyl)amine

pKa-Based Basicity Differentiation for Salt Selection and Membrane Permeability

The target tertiary amine exhibits a predicted pKa of 11.05±0.10 , which is markedly higher than the primary amine analog [1-(4-bromophenyl)cyclopropyl]methanamine (pKa 9.09±0.10) and the 4-fluoro analog (pKa 10.36±0.29) . This ~2 pKa unit increase means the target compound is approximately 100-fold more basic than the primary amine comparator.

pKa Basicity Differentiation

Cross-study comparable

pKa target: 11.05 ± 0.10 (predicted) vs. primary amine analog 9.09 ± 0.10; ~100-fold more basic.

Supports protonation-state context for salt selection and membrane permeability studies.

Predicted values (ACD/Labs, 25°C); experimental verification recommended.

Evidence Dimension	Amine basicity (predicted pKa of conjugate acid)
Target Compound Data	pKa = 11.05 ± 0.10 (predicted)
Comparator Or Baseline	Primary amine analog [1-(4-bromophenyl)cyclopropyl]methanamine: pKa = 9.09 ± 0.10 (predicted); 4-Fluoro analog: pKa = 10.36 ± 0.29 (predicted)
Quantified Difference	ΔpKa ≈ +2.0 vs. primary amine analog; ΔpKa ≈ +0.7 vs. 4-fluoro analog
Conditions	Predicted values using ACD/Labs algorithm at 25°C

Why This Matters

Higher pKa dictates protonation state at physiological pH, directly influencing salt-form selection, solubility, and passive membrane permeability—critical parameters for any in-cell assay or in vivo study.

Boiling Point as a Proxy for Purification Strategy Selection

The target compound has a predicted boiling point of 281.8±23.0°C , significantly higher than the 4-fluoro analog (232.7±23.0°C) and the 4-chloro analog (266.5±23.0°C) . The bromine atom contributes substantially to intermolecular van der Waals forces, increasing the energy required for vaporization by approximately 49°C relative to the fluoro congener.

Boiling Point & Purification

Cross-study comparable

BP target: 281.8°C vs. 4-fluoro analog 232.7°C; Δ~49°C higher.

Indicates distillation-based purification feasibility and stronger intermolecular interactions.

Predicted at 760 mmHg; may correlate with protein-binding behavior.

Evidence Dimension	Boiling point (predicted at 760 mmHg)
Target Compound Data	281.8 ± 23.0 °C (predicted)
Comparator Or Baseline	4-Fluoro analog (CAS 75180-46-0): 232.7 ± 23.0 °C; 4-Chloro analog (CAS 69385-29-1): 266.5 ± 23.0 °C
Quantified Difference	ΔBP ≈ +49°C vs. 4-fluoro analog; ΔBP ≈ +15°C vs. 4-chloro analog
Conditions	Predicted values at 760 mmHg using ACD/Labs algorithm

Why This Matters

The elevated boiling point affects distillation-based purification feasibility and indicates stronger intermolecular interactions, which may correlate with tighter protein binding in biochemical assays.

Density Variation with Halogen Identity for Formulation and Handling

The predicted density of the target bromo compound is 1.345±0.06 g/cm³ , contrasting with the fluoro analog (1.140±0.06 g/cm³) and the chloro analog (1.190±0.06 g/cm³) . The bromine substituent (atomic weight 79.9) imparts approximately 18% greater density than chlorine (35.5) and 21% greater than fluorine (19.0), consistent with the atomic mass trend.

Density Variation

Cross-study comparable

Density target: 1.345 g/cm³ vs. 4-fluoro 1.140 g/cm³ (+18%) and 4-chloro 1.190 g/cm³ (+13%).

Affects volumetric dosing calculations and automated liquid-handling behavior.

Predicted at 20°C; confirm experimentally for quantitative formulation work.

Evidence Dimension	Density (predicted, g/cm³ at 20°C)
Target Compound Data	1.345 ± 0.06 g/cm³
Comparator Or Baseline	4-Fluoro analog: 1.140 ± 0.06 g/cm³; 4-Chloro analog: 1.190 ± 0.06 g/cm³
Quantified Difference	ΔDensity ≈ +0.205 g/cm³ (+18%) vs. fluoro analog; ΔDensity ≈ +0.155 g/cm³ (+13%) vs. chloro analog
Conditions	Predicted values using ACD/Labs algorithm

Why This Matters

Higher density directly impacts formulation calculations (volumetric dosing), shipping classification, and the physical behavior of neat compound in automated liquid-handling systems.

Lipophilicity Enhancement Through N-Methylation and Bromine Substitution

The target compound has a computed SlogP of 4.35 [1], substantially higher than the primary amine analog [1-(4-bromophenyl)cyclopropyl]methanamine (ACD/LogP 3.14) and the chloro analog (LogP 2.27) [2]. The combined effect of N-methylation (tertiary amine) and the bromine atom yields a compound that is approximately 1.2 log units (roughly 16-fold) more lipophilic than the corresponding primary amine.

Lipophilicity Enhancement

Cross-study comparable

SlogP target: 4.35; vs. primary amine analog LogP 3.14 (Δ +1.2, ~16-fold more lipophilic).

Places compound in CNS-desirable LogP window; supports blood-brain barrier penetration research.

SlogP from MMsINC; comparator LogP from ChemSrc/ChemBase. Validate under assay conditions.

Evidence Dimension	Lipophilicity (computed LogP)
Target Compound Data	SlogP = 4.35
Comparator Or Baseline	Primary amine analog [1-(4-bromophenyl)cyclopropyl]methanamine: ACD/LogP = 3.14; Chloro analog: LogP = 2.27
Quantified Difference	ΔLogP ≈ +1.2 vs. primary amine analog; ΔLogP ≈ +2.1 vs. chloro analog
Conditions	Target: SlogP from MMsINC; Comparators: ACD/LogP from ChemSrc and ChemBase

Why This Matters

LogP is a primary determinant of blood-brain barrier penetration and nonspecific protein binding. For CNS-targeted probe development, a LogP in the 3–5 range is often desirable; the target compound sits squarely in this window, whereas the primary amine and chloro analog fall below it.

• [1] MMsINC Database. Molecule MMs00272027. Physical Properties: SlogP: 4.3532. View Source
• [2] ChemBase. [1-(4-Chlorophenyl)cyclopropyl]methanamine. Log P: 2.270968. View Source

MAO-B Inhibitory Activity Within the Arylcyclopropylamine Class

The 2-(4-bromophenyl)cyclopropanamine scaffold—a close structural relative of the target compound—demonstrates MAO-B inhibitory activity with a Ki of 0.0329 mM (32.9 µM) [1]. By comparison, trans-2-phenylcyclopropylamine (2-PCPA, the historical benchmark for this class) shows a Ki of 0.0136 mM (13.6 µM) for MAO-B [1]. The N-methyl tertiary amine modification present in the target compound is expected to alter the mechanism-based inhibition kinetics relative to the primary amine, as N-alkylation affects the one-electron oxidation step catalyzed by the flavin cofactor.

MAO-B Inhibitory Activity

Class-level inference

Structurally related 2-(4-bromophenyl)cyclopropanamine Ki = 32.9 µM (MAO-B); 2-PCPA Ki = 13.6 µM.

Bromine substitution tunes MAO-B affinity; N-methylation likely modulates inhibition kinetics.

No direct data for target N-methyl compound; class-level inference from primary amine analogs.

Evidence Dimension	MAO-B inhibitory potency (Ki, mM)
Target Compound Data	No direct data available for the target N-methyl compound; structurally related 2-(4-bromophenyl)cyclopropanamine: Ki = 0.0329 mM
Comparator Or Baseline	2-PCPA (trans-2-phenylcyclopropylamine): Ki = 0.0136 mM (MAO-B); 2-[4-(trifluoromethyl)phenyl]cyclopropanamine: Ki = 0.0077 mM (MAO-B)
Quantified Difference	The 4-bromophenyl derivative is ~2.4-fold less potent than 2-PCPA and ~4.3-fold less potent than the 4-CF3 analog against MAO-B
Conditions	In vitro MAO-B inhibition assay, Homo sapiens, Ki values from BRENDA database; original data from Gooden et al. (2008) Bioorg. Med. Chem. Lett. 18, 3047–3051

Why This Matters

The bromine substituent provides tunable MAO-B affinity within the arylcyclopropylamine class, supporting its use as a starting point for selectivity optimization against MAO-A and LSD1—a critical consideration for neuroscience probe development.

• [1] Gooden, D.M., Schmidt, D.M., Pollock, J.A., Kabadi, A.M. and McCafferty, D.G. (2008) 'Facile synthesis of substituted trans-2-arylcyclopropylamine inhibitors of the human histone demethylase LSD1 and monoamine oxidases A and B', Bioorganic & Medicinal Chemistry Letters, 18, pp. 3047–3051. Ki values curated in BRENDA database. View Source

KDM1A/LSD1 Inhibitor Class Membership for Epigenetic Probe Development

Cyclopropylamine derivatives constitute a well-established class of irreversible KDM1A/LSD1 inhibitors. The structurally related compound 1-(4-bromophenyl)cyclopropanamine, which shares the bromophenyl-cyclopropyl core but differs in amine substitution, has a reported KDM1A IC₅₀ of 39.66 µM . The N-methyl tertiary amine in the target compound is predicted to alter the time-dependent inhibition profile relative to this primary amine comparator, as the N-alkyl group may influence the rate of flavin-dependent oxidation required for covalent adduct formation [1].

KDM1A/LSD1 Class Membership

Class-level inference

Primary amine bromophenyl analog IC₅₀ 39.66 µM; N-methylation expected to alter time-dependent inhibition.

Offers underexplored amine-substitution space for KDM1A inhibitor selectivity profiling.

No direct data; extrapolated from cyclopropylamine SAR. Requires experimental validation.

Evidence Dimension	KDM1A/LSD1 inhibitory activity (IC₅₀)
Target Compound Data	No direct data available; N-methyl tertiary amine expected to modulate inhibition kinetics relative to primary amine
Comparator Or Baseline	1-(4-Bromophenyl)cyclopropanamine (primary amine): IC₅₀ = 39.66 µM; N1-((trans)-2-(4-bromophenyl)cyclopropyl)cyclohexane-1,4-diamine: IC₅₀ = 51 nM
Quantified Difference	The primary amine bromophenyl analog shows ~39.66 µM activity; more elaborated cyclopropylamine derivatives achieve low nanomolar potency, indicating substantial SAR plasticity at the amine position
Conditions	In vitro KDM1A/LSD1 inhibition assays; data sourced from patent literature (US10214477, US9469597) and vendor technical documentation

Why This Matters

The target compound's tertiary amine at the cyclopropylmethyl position represents a specific chemical space within the KDM1A inhibitor pharmacophore that has not been exhaustively explored, offering opportunities for novel intellectual property and selectivity profiling against the broader amine oxidase family.

• [1] Vianello, P. et al. (2014) 'Synthesis, biological activity and mechanistic insights of 1-substituted cyclopropylamine derivatives: a novel class of irreversible inhibitors of histone demethylase KDM1A', European Journal of Medicinal Chemistry, 86, pp. 352–363. View Source

Procurement-Relevant Application Scenarios for {[1-(4-Bromophenyl)cyclopropyl]methyl}(methyl)amine

CNS Penetrant Probe Design Leveraging Elevated LogP and Basicity

For medicinal chemistry programs targeting CNS enzymes (e.g., MAO-B, LSD1/KDM1A), the compound's SlogP of 4.35 [1] positions it within the optimal lipophilicity window for blood-brain barrier penetration, while its high pKa (11.05) ensures predominant protonation at physiological pH. Researchers can use this tertiary amine as a starting scaffold for SAR exploration where primary amine analogs would exhibit inadequate CNS exposure due to lower LogP (~3.14) and different ionization profiles.

Salt-Form Screening and Formulation Optimization

The ~2-unit higher pKa of the target compound relative to primary amine analogs [1] directly impacts salt formation equilibria. Procurement teams supporting formulation development should select the hydrochloride salt (CAS 1333825-68-5) for initial solubility and stability screens, as the stronger basicity ensures complete protonation and potentially improved crystallinity compared to salts of less basic primary amine analogs.

Halogen-Bonding-Driven Fragment-Based Drug Discovery

The para-bromine atom in the target compound can engage in halogen bonding with protein backbone carbonyls—an interaction not available to fluorine or chlorine analogs. The bromine's greater polarizability (and the compound's higher density of 1.345 g/cm³ [1]) makes this compound uniquely suited for fragment-based screening campaigns where halogen-bonding interactions are being systematically evaluated, as distinct from the weaker halogen-bond donors (Cl, F) in comparator compounds .

Chemical Biology Tool for Enzyme Mechanism Studies

As a tertiary amine member of the arylcyclopropylamine class, this compound serves as a negative control or comparative probe in mechanism-of-action studies for LSD1/KDM1A inhibitors. Because N-alkylation affects the rate of the flavin-dependent one-electron oxidation step required for covalent enzyme inhibition [1], the compound can be used alongside the primary amine 1-(4-bromophenyl)cyclopropanamine (IC₅₀ ~39.66 µM ) to dissect the contribution of amine substitution to time-dependent inhibition kinetics.

Application

Selection Property

Validation Focus

CNS Penetrant Probe Design

Lipophilicity and basicity profile within CNS-appropriate range

Blood-brain barrier penetration and target engagement in CNS enzyme assays

Salt-Form Screening & Formulation

High pKa ensures complete protonation for hydrochloride salt selection

Solubility, crystallinity, and stability screens with HCl salt (CAS 1333825-68-5)

Halogen-Bonding Fragment Screening

Bromine polarizability and halogen-bond donor capacity

Systematic evaluation of halogen-bond interactions in protein-ligand co-crystal studies

Enzyme Mechanism Probes (LSD1/KDM1A)

Tertiary amine as a comparative tool vs. primary amine cyclopropylamine inhibitors

Time-dependent inhibition kinetics and flavin-dependent oxidation step dissection

• [1] MMsINC Database. Molecule MMs00272027. Physical Properties: SlogP: 4.3532. ChemicalBook: pKa 11.05±0.10, Density 1.345±0.06 g/cm³. View Source